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Compound of Interest

Compound Name: HS-1793

Cat. No.: B1663265 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides essential information and a step-by-step procedure for the safe disposal of

HS-1793, a resveratrol analogue used in research.

HS-1793, identified with CAS number 927885-00-5 and the chemical name 4-(6-Hydroxy-2-

naphthalenyl)-1,3-benzenediol, is a substance intended for research use only.[1] As with any

laboratory chemical, adherence to proper disposal protocols is mandatory to mitigate risks to

personnel and the environment. The following procedures are based on general guidelines for

the disposal of phenolic compounds and information available for structurally similar chemicals.

Immediate Safety and Handling
Before initiating any disposal-related activities, it is imperative to consult the substance's Safety

Data Sheet (SDS). While a specific SDS for HS-1793 is not readily available, data for

analogous compounds like resveratrol indicate that this class of chemicals may cause skin and

serious eye irritation. Therefore, appropriate Personal Protective Equipment (PPE) must be

worn at all times.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).
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Body Protection: A laboratory coat is required. For situations with a risk of splashing, a

chemically resistant apron should be worn.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to avoid inhalation of any dust or aerosols.

Quantitative Data for Disposal Considerations
The following table summarizes key data points relevant to the safe handling and disposal of

resveratrol, a closely related compound, which can be used as a conservative proxy for HS-
1793 in the absence of its specific data.

Parameter Value (for Resveratrol) Significance in Disposal

GHS Hazard Statements H315, H319

Indicates the substance can

cause skin and serious eye

irritation, classifying it as

hazardous waste that requires

special handling.

Incompatible Materials Strong oxidizing agents

Waste HS-1793 should not be

mixed with strong oxidizing

agents to prevent potentially

hazardous chemical reactions.

Step-by-Step Disposal Protocol
The proper disposal of HS-1793 involves a systematic approach of segregation, containment,

labeling, and professional removal.

Step 1: Waste Segregation and Collection
All materials contaminated with HS-1793 must be treated as hazardous waste. It is crucial to

segregate this waste at the point of generation to prevent accidental mixing with incompatible

chemicals.

Solid Waste: This category includes unused or expired solid HS-1793, as well as

contaminated consumables such as weighing papers, pipette tips, and gloves. These items

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1663265?utm_src=pdf-body
https://www.benchchem.com/product/b1663265?utm_src=pdf-body
https://www.benchchem.com/product/b1663265?utm_src=pdf-body
https://www.benchchem.com/product/b1663265?utm_src=pdf-body
https://www.benchchem.com/product/b1663265?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


should be collected in a designated, puncture-proof, and sealable container.

Liquid Waste: Any solutions containing HS-1793 must be collected in a separate, leak-proof,

and chemically compatible container. The solvents used may have their own specific

disposal requirements that also need to be followed.

Contaminated Sharps: Needles, syringes, or broken glassware contaminated with HS-1793
must be placed in a designated sharps container.

Step 2: Container Management and Labeling
Proper containment and labeling are critical for safe storage and regulatory compliance.

Use Designated Containers: Collect all HS-1793 waste in a designated hazardous waste

container that is leak-proof and made of a compatible material. The container must be kept

securely closed except when actively adding waste.[2]

Attach a Hazardous Waste Label: As soon as the first item of waste is added, the container

must be labeled with a hazardous waste tag. The label should clearly identify the contents as

"Hazardous Waste," list "HS-1793," and specify its known or suspected hazards (e.g., "Skin

Irritant," "Eye Irritant").

Step 3: Storage of Waste
Proper storage of hazardous waste is essential to prevent accidents and ensure safety within

the laboratory.

Designated Storage Area: Store the labeled waste container in a designated satellite

accumulation area or a central hazardous waste storage facility.

Safe Storage Conditions: The storage area must be secure, well-ventilated, and away from

incompatible materials.[3]

Step 4: Professional Disposal
Under no circumstances should HS-1793 waste be disposed of down the drain or in the regular

trash.[2]
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Contact Environmental Health and Safety (EHS): Arrange for the collection and disposal of

the hazardous waste container through your institution's Environmental Health and Safety

(EHS) office or a licensed chemical waste disposal service.

Treat Empty Containers as Waste: Any empty containers that originally held pure HS-1793
should be managed as hazardous waste and disposed of through the same channels.

Experimental Protocols and Spill Management
While specific experimental protocols for the disposal of HS-1793 are not published, the

general principles of handling phenolic chemical waste apply. In the event of a spill, the area

should be secured, and personnel should don the appropriate PPE before cleanup. Small spills

of solid material can be carefully swept up and placed in the hazardous waste container. For

liquid spills, an absorbent material compatible with the solvent should be used. For large spills,

evacuate the area and contact your institution's EHS department immediately.[3]

Disposal Workflow Diagram
The following diagram outlines the logical workflow for the proper disposal of HS-1793.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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